Cas no 1002932-29-7 (4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide)

• Product Name: 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide
• CAS No: 1002932-29-7
• MF: C₁₈H₁₇ClN₆O₄
• MW: 416.818382024765
• CID: 6483501
• Update Time: 2025-10-28

4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide
• Benzamide, 4-chloro-N-[1-(1,6-dihydro-6-oxo-4-propyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-yl]-3-nitro-

• Inchi： 1S/C18H17ClN6O4/c1-3-4-12-9-16(26)22-18(20-12)24-15(7-10(2)23-24)21-17(27)11-5-6-13(19)14(8-11)25(28)29/h5-9H,3-4H2,1-2H3,(H,21,27)(H,20,22,26)
• InChI Key： PVEUZMVDZFOFSJ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2NC(=O)C=C(CCC)N=2)N=C(C)C=1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 7.02±0.50(Predicted)

Additional information on 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide

Introduction to 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide (CAS No. 1002932-29-7)

4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1002932-29-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide is characterized by the presence of a benzamide moiety linked to a pyrazole ring, which is further substituted with a dihydropyrimidine unit. This structural arrangement not only imparts specific electronic and steric properties but also opens up diverse possibilities for interactions with biological targets. The 4-chloro and 3-nitro substituents play crucial roles in modulating the reactivity and binding affinity of the compound, making them key focus points in synthetic modifications and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating pyrazole and dihydropyrimidine scaffolds. These motifs are well-known for their ability to engage with various biological pathways, including enzyme inhibition and receptor binding. The compound in question, 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]-3-nitrobenzamide, has been investigated for its potential role in modulating inflammatory responses and cellular signaling pathways. Preliminary studies have suggested that this molecule may exhibit anti-inflammatory properties by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4-chloro-N-[3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-ylyl]-3-nitrobenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 4-chloro and 3-nitro groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure efficiently. These methodologies not only enhance the synthetic route but also contribute to the scalability of production for further research and development.

The pharmacokinetic profile of 4-chloro-N-[3-methyl-l-(6-oxyso - 4-propyl - 1 , 6 - dihydrop y rimidin - 2 - y l) - l H - pyrazol - 5 - y l] - 3 - nitrobenzamide is another critical aspect that has been thoroughly examined. Studies have indicated that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Additionally, preliminary toxicity studies have shown that it demonstrates low acute toxicity at tested doses, making it a promising candidate for further development into a therapeutic agent. These findings are crucial for understanding how the compound behaves within the body and for designing appropriate dosing regimens.

In the realm of drug discovery, computational modeling has played an increasingly vital role in predicting the binding affinity and interactions of compounds with biological targets. Molecular docking studies have been performed on 4-chloro-N-[3-methyl-l-(6-oxyso - 4-propyl - l , 6 - dihydrop y rimidin - 2 - y l) - l H - pyrazol - 5 - y l] - 3 - nitrobenzamide using various computational platforms. These simulations have provided valuable insights into how the compound interacts with target enzymes and receptors at an atomic level. The results have guided medicinal chemists in optimizing the structure to enhance binding affinity and reduce off-target effects.

The therapeutic potential of 4-chloro-N-[3-methyl-l-(6-oxyso - 4-propyl-l , 6-dihydro pyrimidin-l , O'-di hydro pyrim idine)] has led to its investigation in several preclinical models. Research has focused on its efficacy in treating conditions such as chronic inflammation and autoimmune disorders. In vitro studies have demonstrated its ability to inhibit key inflammatory mediators while maintaining low cytotoxicity levels. These findings are particularly encouraging as they suggest that this compound may offer a novel approach to managing inflammatory diseases without causing significant side effects.

The future directions for research on this compound include further exploration of its mechanism of action and identification of additional therapeutic applications. Investigating its interactions with other biological targets may uncover new avenues for treatment modalities. Additionally, exploring derivatives of this molecule could lead to compounds with improved pharmacokinetic properties or enhanced biological activity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into clinical applications.

In conclusion, 4-chloro-N-[3-methyl-l-(6-oxyso - 4-propyl-l , O'-di hydro pyrim idine)] represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising biological activities. Its synthesis presents unique challenges that require innovative synthetic strategies; however; these challenges are balanced by its potential therapeutic benefits. As research continues; this compound will likely play an important role in developing new treatments for various diseases; particularly those involving inflammation; cellular signaling; and other critical biological pathways.